Cas no 681260-64-0 (1-Oxaspiro[2.4]heptane, 2-phenyl-)

• Product Name: 1-Oxaspiro[2.4]heptane, 2-phenyl-
• CAS No: 681260-64-0
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD11226353
• CID: 4141358
• PubChem ID: 16753651
• Update Time: 2025-05-25

1-Oxaspiro[2.4]heptane, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.4]heptane, 2-phenyl-
• 2-Phenyl-1-oxa-spiro[2.4]heptane
• 681260-64-0
• AKOS005256741
• 2-Phenyl-1-oxaspiro[2.4]heptane
• MFCD11226353

• MDL： MFCD11226353
• Inchi： 1S/C12H14O/c1-2-6-10(7-3-1)11-12(13-11)8-4-5-9-12/h1-3,6-7,11H,4-5,8-9H2
• InChI Key： FJYULKQWDAMXEX-UHFFFAOYSA-N
• SMILES： O1C2(CCCC2)C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 174.104465066Da
• Monoisotopic Mass: 174.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.5Ų

Additional information on 1-Oxaspiro[2.4]heptane, 2-phenyl-

1-Oxaspiro[2.4]heptane, 2-phenyl-

1-Oxaspiro[2.4]heptane, 2-phenyl- (CAS No: 681260-64-0) is a unique organic compound with a spirocyclic structure, characterized by a seven-membered ring system containing one oxygen atom and a phenyl group attached at the 2-position. This compound belongs to the class of oxaspiro compounds, which are known for their versatile applications in organic synthesis and materials science. The spirocyclic framework of 1-Oxaspiro[2.4]heptane, 2-phenyl- makes it an interesting candidate for exploring novel chemical reactions and potential applications in drug design and polymer chemistry.

The synthesis of 1-Oxaspiro[2.4]heptane, 2-phenyl- involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex ring systems with high stereochemical control. For instance, researchers have employed transition metal catalysts to facilitate the formation of the spirocyclic structure, leveraging the inherent reactivity of oxygen-containing intermediates.

One of the most promising applications of 1-Oxaspiro[2.4]heptane, 2-phenyl- lies in its potential as a building block for drug discovery. The phenyl group at the 2-position introduces aromaticity into the molecule, enhancing its electronic properties and making it suitable for interactions with biological targets. Recent studies have explored the use of this compound in designing small-molecule inhibitors for various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its role in medicinal chemistry, 1-Oxaspiro[2.4]heptane, 2-phenyl- has shown potential in polymer chemistry due to its rigid spirocyclic structure. Researchers have investigated its use as a monomer for synthesizing high-performance polymers with tailored mechanical and thermal properties. The oxygen atom within the ring system contributes to hydrogen bonding capabilities, which can significantly influence the polymer's crystallinity and melting temperature.

The physical properties of 1-Oxaspiro[2.4]heptane, 2-phenyl- are also worth noting. Its molecular weight is approximately 178 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in common organic solvents but exhibits enhanced solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it amenable to various solution-based chemical transformations.

From an environmental perspective, 1-Oxaspiro[2.4]heptane, 2-phenyl- has been assessed for its biodegradability and ecotoxicity. Studies indicate that under aerobic conditions, the compound undergoes slow microbial degradation, primarily through oxidative pathways. However, further research is needed to fully understand its long-term environmental impact and develop strategies for sustainable synthesis and disposal.

In conclusion, 1-Oxaspiro[2.4]heptane, 2-phenyl- (CAS No: 681260-64-0) is a versatile compound with significant potential in multiple fields of chemistry. Its unique spirocyclic structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for addressing contemporary challenges in drug discovery and materials science.